4-Isocyanobenzonitrile
Overview
Description
4-Isocyanobenzonitrile is a chemical compound with the CAS Number: 2980-80-5 . Its molecular weight is 128.13 and its IUPAC name is 4-isocyanobenzonitrile .
Molecular Structure Analysis
The InChI code for 4-Isocyanobenzonitrile is1S/C8H4N2/c1-10-8-4-2-7(6-9)3-5-8/h2-5H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Complex Formation
4-Isocyanobenzonitrile plays a role in the formation of complexes with electron-saturated metal centers. Hu, Hodgeman, and Bennett (1996) demonstrated its reaction with tungsten to form compounds with a distorted octahedral geometry around the metal center. These complexes showed potential for polymetallic complexes with metals in various oxidation states (Hu, Hodgeman, & Bennett, 1996).
Thermophysical Properties
Jiménez et al. (2002) explored the thermophysical properties of 4-isomers of nitrobenzonitriles, including 4-isocyanobenzonitrile. They conducted differential scanning calorimetry to measure temperatures, enthalpies, and entropies of fusion processes, providing insights into phase transitions and heat capacities (Jiménez, Roux, Dávalos, & Temprado, 2002).
Hydrogen-Bonded Complexes
Alejandro et al. (2003) investigated the hydrogen-bonded complexes of 4-aminobenzonitrile with methanol and ethanol. Their study revealed the preferred solvation sites and the influence of aliphatic chains on the geometry of these complexes (Alejandro, Landajo, Longarte, Fernández, & Castaño, 2003).
Energetic and Structural Study
Ribeiro da Silva et al. (2012) conducted an energetic and structural study of monofluorobenzonitriles, including 4-fluorobenzonitrile. They combined experimental data with theoretical calculations to evaluate the electronic properties of these compounds (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).
Spectroscopic Studies
Sakota et al. (2001) examined the electronic and infrared spectra of 4-aminobenzonitrile complexes, exploring the hydrogen-bonding interactions and the influence of CN substitution (Sakota, Yamamoto, Ohashi, Sekiya, Saeki, Ishiuchi, Sakai, & Fujii, 2001).
Electron Spin Resonance Spectra
Longster, Myatt, and Todd (1967) described the electron spin resonance spectra of aromatic cyanide and isocyanide anions, including those derived from 4-isocyanobenzonitrile. Their results supported the linear arrangement of the C–N–R bond in these anions (Longster, Myatt, & Todd, 1967).
Conversion into Oxyanions
Georgieva, Angelova, and Binev (2004) studied the conversion of 4-hydroxybenzonitriles into oxyanions. They used IR spectra and ab initio calculations to understand the structural changes caused by deprotonation (Georgieva, Angelova, & Binev, 2004).
Corrosion Inhibition Studies
Chaouiki et al. (2018) synthesized benzonitrile derivatives for corrosion inhibition studies in mild steel. They combined experimental methods with computational simulations to evaluate the performance of these inhibitors (Chaouiki, Lgaz, Chung, Ali, Gaonkar, Bhat, Salghi, Oudda, & Khan, 2018).
Investigation of Cluster Spectra
Alejandro, Fernández, and Castaño (2002) explored the structure of 4-aminobenzonitrile/water complexes, employing spectroscopies and ab initio calculations to identify isomers and study their stability (Alejandro, Fernández, & Castaño, 2002).
properties
IUPAC Name |
4-isocyanobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2/c1-10-8-4-2-7(6-9)3-5-8/h2-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIROOWQVERYDSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C1=CC=C(C=C1)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80332311 |
Source
|
| Record name | 4-isocyanobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80332311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isocyanobenzonitrile | |
CAS RN |
2980-80-5 |
Source
|
| Record name | 4-isocyanobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80332311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2980-80-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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